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Compound of Interest

Compound Name: 8-(Methylthio)guanosine

Cat. No.: B15140638 Get Quote

Essential Safety and Handling Guide for 8-
(Methylthio)guanosine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 8-(Methylthio)guanosine in a laboratory setting. Adherence to

these guidelines is critical to ensure personal safety and minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
8-(Methylthio)guanosine is classified with the following hazards:

Causes skin irritation (H315)[1]

Causes serious eye irritation (H319)[1]

May cause respiratory irritation (H335)[1]

To mitigate these risks, the following personal protective equipment is mandatory when

handling this compound.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

liquid splashes and chemical

vapors. Must be worn at all

times in the laboratory.[2]

Face Shield

To be used in conjunction with

goggles when there is a

significant risk of splashing.

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact. Gloves

should be removed

immediately after contact with

the chemical, and hands

should be washed before

donning a new pair.[2] For

extended contact, consider

double-gloving or using Silver

Shield gloves underneath

nitrile gloves.[2]

Body Protection Laboratory Coat

A lab coat, along with long

pants and closed-toe shoes, is

the minimum requirement for

working in a laboratory with

chemical hazards.[2][3]

Respiratory Protection
NIOSH/MSHA Approved

Respirator

Use a respirator if exposure

limits are exceeded or if

irritation or other symptoms are

experienced.[4] Work should

ideally be conducted in a

chemical fume hood to avoid

dust inhalation.[4][5]

Operational Plan: Step-by-Step Handling Procedure
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This workflow ensures the safe handling of 8-(Methylthio)guanosine from receipt to disposal.

Preparation

Handling

Post-Handling & Spill Management

Waste Disposal

Don appropriate PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Prepare a designated work area in a chemical fume hood.

Carefully weigh the solid 8-(Methylthio)guanosine in the fume hood.

Prepare solutions within the fume hood.

Decontaminate work surfaces with an appropriate solvent.

In case of a spill, evacuate the area and consult the SDS.

For small spills, absorb with inert material and collect for disposal.

Segregate waste containing 8-(Methylthio)guanosine.

Dispose of waste in a designated, labeled, and sealed container.

Follow institutional and local regulations for chemical waste disposal.

Click to download full resolution via product page
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Caption: Workflow for the safe handling and disposal of 8-(Methylthio)guanosine.

Disposal Plan
Proper disposal of 8-(Methylthio)guanosine and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste:

Collect any solid 8-(Methylthio)guanosine waste, including contaminated personal

protective equipment (e.g., gloves, weighing paper), in a designated, clearly labeled, and

sealed waste container.

Liquid Waste:

Solutions containing 8-(Methylthio)guanosine should be collected in a separate, labeled,

and sealed container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.[1]

Disposal Procedures:

All waste material must be disposed of in accordance with national and local regulations.[1]

Leave chemicals in their original containers if possible.[1]

Handle uncleaned containers as you would the product itself.[1]

Contact your institution's EHS office for specific guidance on the disposal of this chemical

waste.

Emergency Procedures:

In case of skin contact: Immediately take off all contaminated clothing and rinse the skin with

plenty of water.[1] If skin irritation occurs, seek medical advice.[1]
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In case of eye contact: Rinse cautiously with water for several minutes.[1] Remove contact

lenses if present and easy to do.[1] Continue rinsing and seek immediate medical attention

from an ophthalmologist.[1]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[1] If you

feel unwell, call a poison center or doctor.[1]

If swallowed: Immediately have the victim drink water (two glasses at most).[1] Do not induce

vomiting.[4] Seek immediate medical attention.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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